5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C12H14N6S/c1-7-4-10(18-12(16-7)14-6-15-18)17-9(3)11-13-5-8(2)19-11/h4-6,9,17H,1-3H3
• InChI Key: PTGBOUUTHWMSMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)NC(C)C3=NC=C(S3)C
• Molecular Formula: C12H14N6S
• Molecular Weight: 274.35 g/mol

Description

5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a heterocyclic compound that incorporates both thiazole and triazolopyrimidine moieties. These structures are known for their diverse biological activities and are often explored in medicinal chemistry for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine typically involves multi-step reactions starting from readily available precursors. One common approach includes the formation of the thiazole ring followed by the construction of the triazolopyrimidine core. The reaction conditions often involve the use of bases, solvents like dimethylformamide (DMF), and catalysts to facilitate the cyclization and substitution reactions .

Industrial Production Methods

Industrial production methods for such compounds generally scale up the laboratory synthesis procedures. This involves optimizing reaction conditions to increase yield and purity while ensuring cost-effectiveness and safety. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance production efficiency .

Chemical Reactions Analysis

Types of Reactions

5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the reactive positions on the thiazole and triazolopyrimidine rings

Common Reagents and Conditions

Common reagents include bases (e.g., sodium hydroxide), acids (e.g., hydrochloric acid), and solvents (e.g., ethanol, DMF). Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, enhancing the compound’s biological activity .

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Explored for its antimicrobial, antifungal, and antiviral properties.

Medicine: Investigated for its potential as an anti-inflammatory, analgesic, and anticancer agent.

Industry: Utilized in the development of dyes, biocides, and chemical reaction accelerators

Mechanism of Action

The mechanism of action of 5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine involves its interaction with specific molecular targets and pathways. For instance, it may bind to enzymes or receptors, altering their activity and leading to therapeutic effects. The compound’s structure allows it to participate in hydrogen bonding, π-π interactions, and other non-covalent interactions, which are crucial for its biological activity .

Comparison with Similar Compounds

Similar Compounds

Thiazole derivatives: Known for their antimicrobial and anti-inflammatory properties.

Triazolopyrimidine derivatives: Explored for their anticancer and antiviral activities.

Pyrazolopyrimidine derivatives: Studied for their potential as antimetabolites in purine biochemical reactions .

Uniqueness

What sets 5-methyl-N-[1-(5-methyl-1,3-thiazol-2-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine apart is its unique combination of thiazole and triazolopyrimidine moieties, which endows it with a broad spectrum of biological activities. This dual functionality makes it a versatile compound in medicinal chemistry .